Cas no 1185300-96-2 (3-Pyrrolidin-1-yl-piperidine dihydrochloride)

• Product Name: 3-Pyrrolidin-1-yl-piperidine dihydrochloride
• CAS No: 1185300-96-2
• MF: C₉H₂₀Cl₂N₂
• MW: 227.174500465393
• MDL: MFCD11506595
• CID: 1075432
• PubChem ID: 46736524
• Update Time: 2025-05-19

3-Pyrrolidin-1-yl-piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidin-1-yl-piperidine dihydrochloride
• 3-(PYRROLIDIN-1-YL)PIPERIDINE 2HCL
• AKOS015844864
• (3R)-3-(pyrrolidin-1-yl)piperidine dihydrochloride
• MFCD11506595
• BS-39954
• 3-(pyrrolidin-1-yl)piperidinedihydrochloride
• 3-pyrrolidin-1-ylpiperidine;dihydrochloride
• SCHEMBL16110110
• W18253
• 3-(pyrrolidin-1-yl)piperidine dihydrochloride
• 3-(1-pyrrolidinyl)piperidine dihydrochloride
• W19074
• 1185300-96-2
• A808193
• 3-pyrrolidin-1-ylpiperidine dihydrochloride

• MDL： MFCD11506595
• Inchi： 1S/C9H18N2.2ClH/c1-2-7-11(6-1)9-4-3-5-10-8-9;;/h9-10H,1-8H2;2*1H
• InChI Key： SOQCKIXFFBCWJC-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCCC1)C1CNCCC1

Computed Properties

• Exact Mass: 226.1
• Monoisotopic Mass: 226.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 3-Pyrrolidin-1-yl-piperidine dihydrochloride

Recent Advances in the Study of 3-Pyrrolidin-1-yl-piperidine Dihydrochloride (CAS: 1185300-96-2)

3-Pyrrolidin-1-yl-piperidine dihydrochloride (CAS: 1185300-96-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural properties, has been the subject of various studies aimed at exploring its potential applications in drug discovery and development. Recent research has focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting the central nervous system (CNS).

One of the most notable studies published in the past year investigated the compound's utility in the synthesis of novel sigma-1 receptor ligands. The sigma-1 receptor is a promising target for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Researchers utilized 3-Pyrrolidin-1-yl-piperidine dihydrochloride as a building block to develop a series of derivatives with enhanced binding affinity and selectivity. The study reported a significant improvement in the pharmacokinetic properties of these derivatives, highlighting the compound's potential in CNS drug development.

Another recent study explored the compound's application in the design of multitarget-directed ligands (MTDLs) for the treatment of complex diseases like depression and anxiety. By incorporating 3-Pyrrolidin-1-yl-piperidine dihydrochloride into the scaffold of MTDLs, researchers were able to achieve a balanced modulation of multiple neurotransmitter systems. This approach not only improved therapeutic efficacy but also reduced the risk of adverse effects commonly associated with single-target drugs.

In addition to its pharmacological applications, 3-Pyrrolidin-1-yl-piperidine dihydrochloride has also been studied for its potential in chemical biology. A recent publication detailed its use as a probe to investigate protein-protein interactions in cellular signaling pathways. The compound's ability to selectively bind to specific protein domains has provided valuable insights into the molecular mechanisms underlying various disease states, paving the way for the development of targeted therapies.

Despite these promising findings, challenges remain in the optimization of 3-Pyrrolidin-1-yl-piperidine dihydrochloride-based compounds. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed to fully realize the compound's therapeutic potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations.

In conclusion, 3-Pyrrolidin-1-yl-piperidine dihydrochloride (CAS: 1185300-96-2) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a building block for bioactive molecules and its potential in targeting complex diseases make it a compound of great interest. Future studies are expected to further elucidate its mechanisms of action and expand its applications in drug discovery.